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Compound of Interest

Compound Name: Antibacterial agent 43

Cat. No.: B13906893

Essential Safety and Handling Guide for
Antibacterial Agent 43

Disclaimer: No specific Safety Data Sheet (SDS) for "Antibacterial agent 43" (CAS No.
1426572-48-6, Molecular Formula: C12H11N4NaO7S) is publicly available. The following
guidance is based on best practices for handling novel, potent antibacterial compounds in a
research and development setting. It is imperative to conduct a thorough risk assessment
before handling this substance and to consult with your institution's Environmental Health and
Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Antibacterial agent 43. The focus is
on procedural, step-by-step guidance to directly address operational questions and ensure a
safe laboratory environment.

Personal Protective Equipment (PPE) and
Containment

Given the nature of a novel antibacterial agent, a high degree of caution is warranted. The
selection of appropriate PPE and containment strategies is critical to minimize exposure.

Data Presentation: Recommended Containment and PPE Levels
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The following table summarizes recommended containment and engineering controls based on
the potential hazards of a novel potent compound. The appropriate level should be determined
by a site-specific risk assessment.

Occupational

. o Engineering Personal Protective

Containment Level  Exposure Limit .

Controls Equipment (PPE)
(OEL) Range

General laboratory Lab coat, safety

Level 1 > 100 pg/m3 o o
ventilation. glasses, nitrile gloves.
Local Exhaust Lab coat, safety

Level 2 10 - 100 pg/m3 Ventilation (LEV), e.g., glasses, double nitrile
chemical fume hood. gloves.

] Disposable gown,

Contained systems

( | b safety goggles, double

e.g., glove box,

eve -10 pg/m nitrile gloves,
Level 3 1 - 10 pg/m? g_g itrile g

ventilated balance ) )
respiratory protection

enclosure). )
(e.g., N95 respirator).

) Full protective suit,

Fully isolated systems ) o
powered air-purifying

respirator (PAPR),

double nitrile gloves.

Level 4 <1 pg/m3 (e.g., isolators with

closed-loop transfer).

Mandatory Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling Antibacterial agent 43.
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 To cite this document: BenchChem. [Personal protective equipment for handling Antibacterial
agent 43]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13906893#personal-protective-equipment-for-
handling-antibacterial-agent-43]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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